3,4-dibromopentanoic acid physical and chemical properties
3,4-dibromopentanoic acid physical and chemical properties
An In-Depth Technical Guide to 3,4-Dibromopentanoic Acid: Physicochemical Profiling, Synthesis, and Applications
Executive Summary
3,4-Dibromopentanoic acid (CAS: 75101-66-5) is a highly versatile, halogenated aliphatic carboxylic acid. Characterized by a terminal carboxyl group and vicinal bromine atoms at the C3 and C4 positions, this compound serves as a critical bifunctional building block in advanced organic synthesis and drug development. It is predominantly utilized in the synthesis of complex lactones, functionalized pentanoic acids, and as a structural intermediate for active pharmaceutical ingredients (APIs) targeting metabolic and neurological pathways[1].
Physicochemical Profiling
Understanding the physical and chemical properties of 3,4-dibromopentanoic acid is essential for predicting its pharmacokinetic behavior—such as cellular permeability—and its reactivity in synthetic workflows. The compound's moderate lipophilicity and low topological polar surface area make it an excellent candidate for integration into larger, membrane-permeable drug scaffolds[2].
Table 1: Quantitative Physicochemical Properties
| Property | Value | Significance |
| IUPAC Name | 3,4-dibromopentanoic acid | Standardized nomenclature[2]. |
| CAS Number | 75101-66-5 | Unique registry identifier[3]. |
| Molecular Formula | C₅H₈Br₂O₂ | Defines atomic composition[2]. |
| Molecular Weight | 259.92 g/mol | Optimal size for fragment-based drug design[2]. |
| Exact Mass | 257.88910 Da | Critical for high-resolution mass spectrometry (HRMS)[2]. |
| XLogP3 | 1.7 | Indicates moderate lipophilicity, favorable for bioavailability[2]. |
| Topological Polar Surface Area (TPSA) | 37.3 Ų | Highly favorable for membrane traversal and blood-brain barrier penetration[2]. |
| Hydrogen Bond Donors | 1 | Contributes to target-protein binding[2]. |
| Hydrogen Bond Acceptors | 2 | Facilitates interaction with kinase/enzyme active sites[2]. |
Chemical Reactivity and Mechanistic Pathways
The synthetic utility of 3,4-dibromopentanoic acid stems from its dual reactive centers, allowing orthogonal functionalization:
-
Carboxylic Acid Terminus: Readily undergoes esterification, amidation, and coupling reactions (e.g., using EDC/NHS) to form PROTAC linkers, prodrugs, or tethered ligands.
-
Vicinal Dibromide Core: The C3 and C4 bromines are prime targets for nucleophilic substitution (Sₙ2) or base-catalyzed dehydrohalogenation. Under strong basic conditions, the molecule can eliminate HBr to yield dienes or alkynes, which are valuable for subsequent Diels-Alder cycloadditions or cross-coupling reactions.
Diagram 1: Orthogonal reactivity pathways of the 3,4-dibromopentanoic acid scaffold.
Synthesis Protocol: Electrophilic Bromination of 3-Pentenoic Acid
The most direct, scalable, and high-yielding route to 3,4-dibromopentanoic acid is the electrophilic addition of molecular bromine (Br₂) to 3-pentenoic acid. This reaction proceeds via a classic anti-addition mechanism, forming a cyclic bromonium ion intermediate.
Diagram 2: Mechanistic workflow for the electrophilic bromination of 3-pentenoic acid.
Step-by-Step Methodology & Causality
This protocol is designed as a self-validating system, ensuring high stereochemical fidelity and preventing oxidative side reactions.
-
Step 1: Preparation of the Substrate Solution. Dissolve 1.0 equivalent of 3-pentenoic acid in anhydrous dichloromethane (DCM).
-
Causality: DCM is selected because it is an aprotic, non-nucleophilic solvent. If a nucleophilic solvent like water or methanol were used, it would aggressively intercept the bromonium ion intermediate, leading to the formation of a bromohydrin or bromo-ether instead of the target vicinal dibromide.
-
-
Step 2: Temperature Control. Cool the reaction flask to 0 °C using an ice-water bath and shield the flask from direct light (e.g., wrapping in aluminum foil).
-
Causality: Cooling mitigates the highly exothermic nature of bromine addition, preventing thermal degradation. Shielding from light is critical to prevent the homolytic cleavage of Br₂ into bromine radicals, thereby suppressing unwanted free-radical substitution at the allylic positions.
-
-
Step 3: Bromine Addition. Dissolve 1.05 equivalents of liquid bromine (Br₂) in a small volume of DCM. Add this solution dropwise to the reaction mixture under continuous magnetic stirring.
-
Causality: Dropwise addition maintains a low steady-state concentration of bromine, preventing over-reaction and localized heating. The reaction is intrinsically self-indicating; the red-brown color of bromine will rapidly dissipate as it reacts with the alkene double bond.
-
-
Step 4: Reaction Monitoring and Quenching. Stir the mixture for 1–2 hours, allowing it to slowly warm to room temperature. Monitor via Thin Layer Chromatography (TLC). Once the starting material is consumed and a persistent faint yellow color remains (indicating a slight, safe excess of bromine), quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).
-
Causality: Sodium thiosulfate instantly reduces any unreacted, highly electrophilic bromine to benign, water-soluble bromide ions (Br⁻), preventing oxidative side reactions during the concentration phase.
-
-
Step 5: Workup and Isolation. Separate the organic layer, extract the aqueous layer twice with fresh DCM, and wash the combined organic phases with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 3,4-dibromopentanoic acid. Purify via recrystallization or silica gel chromatography to isolate the pure diastereomers.
Applications in Drug Development & Chemical Synthesis
In medicinal chemistry, brominated intermediates like 3,4-dibromopentanoic acid are crucial for synthesizing novel therapeutic candidates and complex molecular architectures.
-
Enzyme Inhibitors: Synthetic bromophenol derivatives and related brominated aliphatic acids, which share structural motifs with 3,4-dibromopentanoic acid, have demonstrated significant inhibitory effects on critical metabolic enzymes, including human carbonic anhydrase I and II (hCA I, hCA II) and acetylcholinesterase (AChE)[1]. These inhibition properties are actively investigated for the potential treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy[1].
-
Complex Molecule Construction: The compound is a documented intermediate in the multi-step synthesis of complex aryloxy-pentenoic acids. For example, it serves as a foundational building block in the synthesis of 4-[4-(4-trifluoromethylphenoxy)phenoxy]-2-pentenoic acid, a process that relies heavily on the precise functional group manipulations enabled by the dibromide core[4].
References
-
PubChem. "3,4-Dibromopentanoic acid | C5H8Br2O2 | CID 15089970 - PubChem." National Institutes of Health (NIH). Available at:[Link]
-
PrepChem. "Synthesis of 4-[4-(4-trifluoromethylphenoxy)phenoxy]-2-pentenoic acid." Available at:[Link]


